2,5-Difluoro-benzaldehyde oxime

• CAS RN: 247092-13-3
• Molecular Formula: C7H5F2NO
• Molecular Weight: 157.12 g/mol
• IUPAC Name: N-[(2,5-difluorophenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C7H5F2NO/c8-6-1-2-7(9)5(3-6)4-10-11/h1-4,11H
• InChI Key: DFMUWVCMTIGSEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C=NO)F

Description

2,5-Difluoro-benzaldehyde oxime is a useful research compound. Its molecular formula is C7H5F2NO and its molecular weight is 157.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,5-Difluorobenzaldehyde (28.5 g, 0.20 mol) was dissolved in 30 ml EtOH. 80 ml water, 80 g crushed ice and hydroxylamine hydrochloride (15.3 g, 0.22 mol) were added. 250 ml (0.50 mol) 2N NaOH were added drop wise and the yellow solution was stirred for 3 hours at room temperature. The reaction mixture was neutralized to pH 6 with acetic acid. The formed suspension was diluted with water and filtered. The crystals were washed with water and dried 2 hours at 50° C. and <20 mbar to obtain the desired product as a white solid (26.1 g, 83%). MS (m/e): 156.0 (M−H+).